Cas no 1197565-94-8 (N-Methyl-1-(2-naphthyl)ethanamine hydrochloride)

N-Methyl-1-(2-naphthyl)ethanamine hydrochloride is a synthetic organic compound featuring a naphthyl group linked to an ethylamine backbone, with a methyl substitution at the amine nitrogen. The hydrochloride salt form enhances its stability and solubility, making it suitable for various research and pharmaceutical applications. Its structural properties, including the aromatic naphthyl moiety, contribute to potential interactions with biological targets, particularly in neurotransmitter systems. The compound is characterized by high purity and consistent synthesis protocols, ensuring reliability for experimental use. It serves as a valuable intermediate in medicinal chemistry and may be employed in the development of receptor-specific ligands or pharmacological probes.
N-Methyl-1-(2-naphthyl)ethanamine hydrochloride structure
1197565-94-8 structure
Product Name:N-Methyl-1-(2-naphthyl)ethanamine hydrochloride
CAS No:1197565-94-8
MF:C13H16ClN
MW:221.725842475891
MDL:MFCD13195885
CID:1071146
PubChem ID:44229277
Update Time:2025-10-18

N-Methyl-1-(2-naphthyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(2-naphthyl)ethanamine hydrochloride
    • AC1Q3BPA
    • AG-C-13249
    • ARONIS023811
    • ARONIS23775
    • CTK6I4623
    • methyl(2-naphthylethyl)amine, chloride
    • methyl[1-(naphthalen-2-yl)ethyl]amine hydrochloride
    • SBB080478
    • N-methyl-1-naphthalen-2-ylethanamine;hydrochloride
    • DTXSID70657969
    • MFCD13195885
    • SB80551
    • 1197565-94-8
    • N-Methyl-1-(naphthalen-2-yl)ethanamine hydrochloride
    • EN300-53427
    • N-Methyl-1-(naphthalen-2-yl)ethanaminehydrochloride
    • XXB56594
    • Z803145624
    • N-Methyl-1-(2-naphthyl)ethanamine HCl
    • AKOS005111054
    • N-Methyl-1-(naphthalen-2-yl)ethan-1-amine--hydrogen chloride (1/1)
    • BS-37159
    • MDL: MFCD13195885
    • Inchi: 1S/C13H15N.ClH/c1-10(14-2)12-8-7-11-5-3-4-6-13(11)9-12;/h3-10,14H,1-2H3;1H
    • InChI Key: ALXRPPVLEBEFEF-UHFFFAOYSA-N
    • SMILES: Cl.N(C)C(C)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 221.0971272g/mol
  • Monoisotopic Mass: 221.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

N-Methyl-1-(2-naphthyl)ethanamine hydrochloride Security Information

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Additional information on N-Methyl-1-(2-naphthyl)ethanamine hydrochloride

Research Briefing on N-Methyl-1-(2-naphthyl)ethanamine Hydrochloride (CAS: 1197565-94-8)

N-Methyl-1-(2-naphthyl)ethanamine hydrochloride (CAS: 1197565-94-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of N-Methyl-1-(2-naphthyl)ethanamine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its naphthyl group and methylamine moiety contribute to its ability to interact with various biological targets, including neurotransmitter receptors and enzymes. Researchers have explored its potential in modulating central nervous system (CNS) activity, with particular interest in its effects on dopamine and serotonin pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to several GPCRs (G-protein coupled receptors). The results demonstrated moderate to high affinity for specific serotonin receptor subtypes, suggesting potential applications in the treatment of neurological disorders. The study also reported improved synthetic routes for N-Methyl-1-(2-naphthyl)ethanamine hydrochloride, achieving higher yields and purity compared to previous methods.

In the area of pharmacokinetics, recent research has focused on the compound's metabolic stability and blood-brain barrier penetration. A preclinical study conducted in 2024 showed that N-Methyl-1-(2-naphthyl)ethanamine hydrochloride exhibits favorable pharmacokinetic properties, with good oral bioavailability and reasonable half-life in animal models. These findings support its potential as a lead compound for further optimization.

The safety profile of N-Methyl-1-(2-naphthyl)ethanamine hydrochloride has been evaluated in several toxicity studies. While initial results indicate acceptable safety margins at therapeutic doses, researchers emphasize the need for more comprehensive toxicological assessments before clinical translation. Current investigations are exploring structural modifications to enhance selectivity and reduce potential off-target effects.

From a commercial perspective, the compound has gained attention from pharmaceutical companies specializing in CNS drug development. Several patent applications filed in 2023-2024 describe derivatives of N-Methyl-1-(2-naphthyl)ethanamine hydrochloride with improved pharmacological properties, indicating growing industrial interest in this chemical scaffold.

Future research directions include detailed structure-activity relationship studies, target identification and validation, and exploration of combination therapies. The compound's versatility suggests potential applications beyond neurological disorders, including possible uses in oncology and inflammation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

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